Cas no 1701574-76-6 (2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1701574-76-6
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 6510624
• PubChem ID: 165667128
• Update Time: 2025-06-12

2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid
• 1701574-76-6
• EN300-1866404

• Inchi： 1S/C10H11NO4S/c1-10(2)7(8(10)9(12)13)5-3-4-6(16-5)11(14)15/h3-4,7-8H,1-2H3,(H,12,13)
• InChI Key： LVCQWFZDOWBMEC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C(C(=O)O)C1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.04087901g/mol
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Additional information on 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1701574-76-6)

The compound 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1701574-76-6) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive cyclopropane core, coupled with a 5-nitrothiophene moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for nitroheterocyclic compounds like 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid has surged due to their role in developing novel therapeutics. This compound's carboxylic acid functional group enhances its reactivity, enabling facile derivatization for targeted applications. Its nitrothiophene component is often explored for antimicrobial and anti-inflammatory properties, aligning with current trends in combating antibiotic resistance.

The synthesis of CAS No. 1701574-76-6 involves multi-step organic reactions, including cyclopropanation and nitration, which are critical for achieving high purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to characterize its structure, ensuring compliance with industry standards. This rigorous quality control is essential for researchers seeking reliable building blocks for complex molecules.

From an industrial perspective, 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid is often discussed in forums focusing on green chemistry and sustainable synthesis. Optimizing its production to minimize waste and energy consumption is a hot topic, reflecting broader environmental concerns. Companies are increasingly adopting catalytic methods to improve yields while reducing ecological footprints.

Another area of interest is the compound's potential in crop protection. The nitrothiophene scaffold is known to exhibit pesticidal activity, making it a candidate for developing next-generation agrochemicals. With global food security challenges, such innovations are highly sought after, driving R&D investments in this niche.

In summary, 2,2-dimethyl-3-(5-nitrothiophen-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1701574-76-6) represents a versatile chemical entity with cross-disciplinary relevance. Its applications span from pharmaceutical intermediates to agrochemical precursors, underscoring its importance in modern chemistry. As research advances, this compound is poised to play a pivotal role in addressing pressing scientific and societal challenges.